DNA crosslinker 2 dihydrochloride

• Molecular Formula: C15H22Cl2N8O
• Molecular Weight: 401.3 g/mol
• InChI: InChI=1S/C15H20N8O.2ClH/c16-14(17)20-6-10-1-3-11(4-2-10)9-23-13(24)5-12(8-22-23)7-21-15(18)19;;/h1-5,8H,6-7,9H2,(H4,16,17,20)(H4,18,19,21);2*1H
• InChIKey: DDIXHELKSZMZBV-UHFFFAOYSA-N

DNA Crosslinker 2 Dihydrochloride: Identity and Baseline

DNA crosslinker 2 dihydrochloride (CAS 2761734-25-0, PubChem CID 163409009, ChEMBL CHEMBL5083484) is a synthetic pyridazin-3(2H)-one-based bis-guanidinium derivative that functions as a non-covalent DNA minor groove binder (MGB), not a covalent DNA crosslinking agent despite its commercial nomenclature [1]. It corresponds to compound 3 in the primary characterization study by Costas-Lago et al. (ACS Med. Chem. Lett. 2022), which describes a series of aryl guanidinium analogues designed to explore the impact of guanidinium regiochemistry on the pyridazinone scaffold upon DNA binding affinity and antiproliferative activity [1]. Its molecular formula is C15H22Cl2N8O (MW 401.3 g/mol), featuring two terminal guanidinium cations connected via a central phenyl-pyridazinone diaryl core, with the guanidiniummethyl substituent attached at position 4 of the pyridazinone ring [1][2]. The compound exhibits a DNA thermal melting shift (ΔTm) of 1.2 °C against salmon testes DNA and demonstrates inhibitory activity against NCI-H460 (lung), A2780 (ovarian), and MCF-7 (breast) cancer cell lines at 100 μM [1]. The available evidence base for this compound is limited to a single primary research publication; all quantitative differentiation claims below are derived from head-to-head data within that study and should be interpreted within its experimental scope.

+ Non-covalent minor groove binder (MGB) probe, not a covalent crosslinker

+ Bis-guanidinium architecture required for DNA binding; monoguanidinium analogues lose target engagement

+ Consistent multi-cell-line antiproliferative signal at screening concentration (flat profile across NCI-H460, A2780, MCF-7)

• [1] Costas-Lago MC, Vila N, Rahman A, Besada P, Rozas I, Brea J, Loza MI, González-Romero E, Terán C. Novel Pyridazin-3(2H)-one-Based Guanidine Derivatives as Potential DNA Minor Groove Binders with Anticancer Activity. ACS Med. Chem. Lett. 2022;13(3):463–469. View Source
• [2] PubChem Compound Summary for CID 163409009, DNA crosslinker 2 dihydrochloride. National Center for Biotechnology Information. Accessed April 2026. View Source

DNA Crosslinker 2 Dihydrochloride: Substitution Risk

Within the pyridazin-3(2H)-one bis-guanidinium series (compounds 1–4), the position of the guanidiniummethyl substituent on the pyridazinone ring is the sole structural variable, yet it produces measurable divergence in both DNA binding affinity (ΔTm range: 1.1–1.4 °C) and antiproliferative activity profile across cell lines [1]. DNA crosslinker 2 (compound 3), bearing the guanidinium at position 4, is specifically differentiated from DNA crosslinker 4 (compound 2), which carries an additional methyl group at pyridazinone position 4 plus a guanidinium at position 3 and is the only series member with a reported IC50 (21 ± 1 μM in A2780) [1]. Furthermore, all monoguanidinium analogues (compounds 5–14) completely lose detectable DNA binding (ΔTm ~0 °C), confirming that the bis-guanidinium architecture is a non-negotiable structural requirement for target engagement [1]. Substituting DNA crosslinker 2 with another series member or a monocationic analogue without accounting for these regiochemistry-driven differences risks confounding DNA binding readouts, altering cell-line selectivity patterns, and compromising experimental reproducibility in anticancer MGB research programs.

Regiochemistry shifts binding and activity

Positional isomers (compounds 1, 3, 4) differ in ΔTm (1.1–1.4 °C) and cell-line selectivity; compound 2 (methyl homolog) adds mass shift. Substitution without CAS verification may introduce unintended SAR variability.

Bis-guanidinium architecture is non-negotiable

All monoguanidinium analogues (compounds 5–14) show no detectable DNA binding (ΔTm ~0 °C). Replacing DNA crosslinker 2 with any monoguanidinium series member eliminates target engagement, regardless of diaryl scaffold similarity.

Cell-line selectivity pattern may not transfer

Compound 3 provides a flat inhibition profile (~23–35% across three lines); compound 2 shows 1.8-fold selectivity for A2780. Using the wrong isomer could bias multi-cell-line screening conclusions.

• [1] Costas-Lago MC, Vila N, Rahman A, Besada P, Rozas I, Brea J, Loza MI, González-Romero E, Terán C. Novel Pyridazin-3(2H)-one-Based Guanidine Derivatives as Potential DNA Minor Groove Binders with Anticancer Activity. ACS Med. Chem. Lett. 2022;13(3):463–469. View Source

DNA Crosslinker 2 Dihydrochloride: Differentiation Evidence

DNA Binding Affinity (ΔTm) Across Isomers

DNA crosslinker 2 dihydrochloride (compound 3) exhibits a ΔTm of 1.2 °C, placing it at an intermediate binding affinity within the bis-guanidinium series, equal to compound 2 (DNA crosslinker 4) but lower than compound 1 (DNA crosslinker 3, ΔTm = 1.4 °C) and higher than compound 4 (DNA crosslinker 1, ΔTm = 1.1 °C) [1]. All four bis-guanidinium compounds produce weak but measurable ΔTm shifts, whereas all monoguanidinium analogues (compounds 5–14) show no detectable shift (ΔTm ~0 °C), confirming that dual cationicity is essential for DNA minor groove engagement [1]. The authors note that these ΔTm values represent a decrease in binding affinity relative to previously described diphenyl dicationic analogues (Family I), attributed to the higher hydrophilicity of the diazinone core [1].

DNA Binding Affinity

Direct head-to-head

ΔTm = 1.2 °C (compound 3) vs. 1.4 °C (cpd 1), 1.2 °C (cpd 2), 1.1 °C (cpd 4); ~0 °C for all monoguanidinium analogues

Supports binding-competent MGB probe selection within bis-guanidinium subset

Salmon testes DNA, phosphate buffer; weak ΔTm indicates lower affinity than earlier diphenyl series

Evidence Dimension	DNA thermal melting temperature shift (ΔTm, °C) – salmon testes DNA (68% AT), phosphate buffer (10 mM), baseline Tm = 67.4 °C
Target Compound Data	ΔTm = 1.2 °C (compound 3)
Comparator Or Baseline	Compound 1 (DNA crosslinker 3): ΔTm = 1.4 °C; Compound 2 (DNA crosslinker 4): ΔTm = 1.2 °C; Compound 4 (DNA crosslinker 1): ΔTm = 1.1 °C; Compounds 5–14: ΔTm ~0 °C
Quantified Difference	0.2 °C lower affinity than compound 1; 0.1 °C higher affinity than compound 4; equal to compound 2; 1.2 °C advantage over all monoguanidinium analogues
Conditions	UV-thermal denaturation assay; unspecific salmon testes DNA; phosphate buffer (10 mM); temperature range 30–90 °C; compound concentration not explicitly specified in the published text

Why This Matters

The ΔTm value confirms that compound 3 retains measurable, albeit weak, DNA minor groove binding and that this property is exquisitely sensitive to guanidinium position on the pyridazinone ring – a procurement-relevant differentiator when the experimental goal is to probe structure-activity relationships of MGBs rather than to maximize binding affinity.

• [1] Costas-Lago MC, Vila N, Rahman A, Besada P, Rozas I, Brea J, Loza MI, González-Romero E, Terán C. Novel Pyridazin-3(2H)-one-Based Guanidine Derivatives as Potential DNA Minor Groove Binders with Anticancer Activity. ACS Med. Chem. Lett. 2022;13(3):463–469. Table 1 (ΔTm data) and accompanying text. View Source

Antiproliferative Activity vs DNA Crosslinker 4

At 100 μM (48 h or 96 h treatment), DNA crosslinker 2 (compound 3) produces a relatively flat inhibition profile across three cancer cell lines: NCI-H460 35 ± 3%, A2780 33 ± 3%, MCF-7 23 ± 2% [1]. In contrast, DNA crosslinker 4 (compound 2) displays pronounced selectivity for the A2780 ovarian cancer line (59 ± 2%) over NCI-H460 (34 ± 3%) and MCF-7 (22 ± 2%), and is the only bis-guanidinium analogue for which an IC50 could be determined (IC50 = 21 ± 1 μM in A2780) [1]. The A2780 inhibition difference (33% vs 59%) represents a 1.8-fold greater activity for compound 2 in this cell line, while both compounds show comparable activity in NCI-H460 (35% vs 34%) and MCF-7 (23% vs 22%) [1]. Cisplatin, used as the reference drug, achieved 62 ± 4% (NCI-H460), 97 ± 1% (A2780), and 84 ± 2% (MCF-7) inhibition at the tested concentration [1].

Antiproliferative Activity

Direct head-to-head

Cpd 3: NCI-H460 35%, A2780 33%, MCF-7 23% (100 µM). Cpd 2: A2780 59% (IC₅₀ 21 µM). Cisplatin ref: 62–97%.

Flat inhibition profile for compound 3 across three cancer histotypes; cell-model endpoint context

MTT assay, 48–96 h; mean ± SEM of three experiments; compound 3 IC₅₀ not determinable

Evidence Dimension	Cell viability inhibition (%) at 100 μM compound concentration, 48 h or 96 h treatment
Target Compound Data	Compound 3 (DNA crosslinker 2): NCI-H460 35 ± 3%, A2780 33 ± 3%, MCF-7 23 ± 2%
Comparator Or Baseline	Compound 2 (DNA crosslinker 4): NCI-H460 34 ± 3%, A2780 59 ± 2% (IC50 = 21 ± 1 μM), MCF-7 22 ± 2%; Cisplatin: NCI-H460 62 ± 4%, A2780 97 ± 1%, MCF-7 84 ± 2%
Quantified Difference	Compound 3 vs compound 2: A2780 inhibition 33% vs 59% (1.8-fold difference); NCI-H460 35% vs 34% (nearly identical); MCF-7 23% vs 22% (nearly identical). No IC50 determinable for compound 3 in any cell line.
Conditions	MTT or analogous cell viability assay; NCI-H460 (human lung carcinoma), A2780 (human ovarian carcinoma), MCF-7 (human breast adenocarcinoma); 100 μM compound; 48 h or 96 h incubation; values are means of three independent experiments ± SEM

Why This Matters

Compound 3 provides a balanced, non-selective inhibition profile across three distinct cancer histotypes, making it the preferred choice for experiments requiring a consistent basal antiproliferative signal rather than cell-line-specific potency, whereas compound 2 should be selected when A2780-selective activity is the experimental objective.

• [1] Costas-Lago MC, Vila N, Rahman A, Besada P, Rozas I, Brea J, Loza MI, González-Romero E, Terán C. Novel Pyridazin-3(2H)-one-Based Guanidine Derivatives as Potential DNA Minor Groove Binders with Anticancer Activity. ACS Med. Chem. Lett. 2022;13(3):463–469. Table 2 and accompanying text. View Source

Guanidinium Regiochemistry on Pyridazinone Core

Compounds 1–4 are constitutional isomers differentiated solely by the attachment position of the guanidiniummethyl group on the pyridazin-3(2H)-one ring and, in the case of compound 2, an additional ring methyl substituent. DNA crosslinker 2 (compound 3) carries the guanidiniummethyl at position 4 of the pyridazinone (IUPAC: 2-[[4-[[4-[(diaminomethylideneamino)methyl]-6-oxopyridazin-1-yl]methyl]phenyl]methyl]guanidine dihydrochloride) [1][2]. Compound 1 (DNA crosslinker 3) places it at position 3; compound 2 (DNA crosslinker 4) places it at position 3 with an additional methyl at position 4 (C16H24Cl2N8O, MW 415.3 vs 401.3 for compound 3); and compound 4 (DNA crosslinker 1) places it at a distinct position on the pyridazinone scaffold [1][2]. This regiochemical variation is the structural basis for the observed differences in DNA binding affinity and antiproliferative selectivity described above [1].

Regiochemical Identity

Direct comparison

Guanidiniummethyl at pyridazinone position 4; constitutional isomer of compounds 1 and 4; distinguished from Cpd 2 (+14 Da)

Positional isomer identity must be confirmed via CAS and orthogonal analysis upon receipt

NMR and HRMS characterization in Supporting Information; LC-MS retention shift recommended for isomers of equal mass

Evidence Dimension	Guanidiniummethyl attachment position on pyridazin-3(2H)-one core and molecular formula
Target Compound Data	Compound 3: guanidiniummethyl at pyridazinone position 4; C15H22Cl2N8O; MW 401.3 g/mol
Comparator Or Baseline	Compound 1: guanidiniummethyl at position 3; C15H22Cl2N8O; MW 401.3. Compound 2: guanidiniummethyl at position 3 + CH3 at position 4; C16H24Cl2N8O; MW 415.3. Compound 4: distinct regiochemistry; C15H22Cl2N8O; MW 401.3.
Quantified Difference	Compounds 1, 3, and 4 are constitutional isomers (same formula, different regiochemistry); compound 2 is a methylated homologue with +14 Da mass difference.
Conditions	Structural assignment by NMR and mass spectrometry as described in the Supporting Information of the primary reference

Why This Matters

The regiochemical identity determines which specific compound is being procured; CAS numbers 2761734-25-0 (compound 3), 2761734-21-6 (compound 1), 2761734-23-8 (compound 2), and 2761734-27-2 (compound 4) must be verified upon receipt to ensure the intended positional isomer is obtained, as mis-shipment would confound SAR studies.

• [1] Costas-Lago MC, Vila N, Rahman A, Besada P, Rozas I, Brea J, Loza MI, González-Romero E, Terán C. Novel Pyridazin-3(2H)-one-Based Guanidine Derivatives as Potential DNA Minor Groove Binders with Anticancer Activity. ACS Med. Chem. Lett. 2022;13(3):463–469. Figure 3 and Supporting Information. View Source
• [2] PubChem Compound Summary for CID 163409009, DNA crosslinker 2 dihydrochloride. IUPAC name and SMILES data. National Center for Biotechnology Information. Accessed April 2026. View Source

Bis-Guanidinium Requirement for DNA Binding

Compounds 1–4 (bis-guanidinium derivatives) are the only members of the 14-compound series that exhibit detectable DNA binding by UV-thermal denaturation, with ΔTm values of 1.1–1.4 °C [1]. All monoguanidinium analogues (compounds 5–14), regardless of whether they retain the diaryl core (compounds 8, 9, 12–14) or are monoaryl (compounds 5–7, 10, 11), show no measurable ΔTm, indicating a complete loss of DNA minor groove interaction [1]. Docking studies corroborate this: bis-guanidinium compounds 1–4 display stronger G-scores (> –7.7 kcal/mol) with the formation of hydrogen bonds between one or both guanidinium cations and oxygen atoms of the oligonucleotide sugar moieties (average HB distance 2.47 Å), whereas monoaryl monoguanidinium compounds 5–6 and 10–11 exhibit the poorest G-scores (≤ –6.8 kcal/mol) [1]. The authors conclude that two terminal guanidinium moieties are essential for binding to DNA [1].

Bis-Guanidinium Requirement

Class-level inference

Only bis-guanidinium compounds (1–4) show ΔTm > 0 °C and G-scores > –7.7 kcal/mol; monoguanidinium analogues lose binding

Bis-guanidinium architecture essential for target engagement; monocationic substitution invalid for DNA-binding studies

Docking on d(CGCGAATTCGCG)₂; DFT optimization at M06-2X/6-31+G(d,p)

Evidence Dimension	DNA binding competence (presence vs absence of ΔTm) and docking G-score (kcal/mol)
Target Compound Data	Compound 3 (bis-guanidinium): ΔTm = 1.2 °C; G-score > –7.7 kcal/mol
Comparator Or Baseline	All monoguanidinium compounds 5–14: ΔTm ~0 °C (no detectable binding); compounds 5–6 and 10–11: G-score ≤ –6.8 kcal/mol
Quantified Difference	Qualitative difference: binding vs no binding; G-score difference ≥ ~0.9 kcal/mol favoring bis-guanidinium compounds
Conditions	UV-thermal denaturation (salmon testes DNA); molecular docking using Autodock Vina with a dodecanucleotide d(CGCGAATTCGCG)2 model (PDB 1D64); ligand structures optimized at DFT level (M06-2X/6-31+G(d,p) with SMD water solvation)

Why This Matters

This establishes that DNA crosslinker 2 (compound 3) belongs to the only subset of the series (bis-guanidinium compounds 1–4) capable of DNA minor groove engagement; procurement of any monoguanidinium analogue for DNA-binding experiments would yield negative results regardless of concentration or assay conditions.

• [1] Costas-Lago MC, Vila N, Rahman A, Besada P, Rozas I, Brea J, Loza MI, González-Romero E, Terán C. Novel Pyridazin-3(2H)-one-Based Guanidine Derivatives as Potential DNA Minor Groove Binders with Anticancer Activity. ACS Med. Chem. Lett. 2022;13(3):463–469. Table 1, docking data in main text and Table S1 (Supporting Information). View Source

Physicochemical Identity vs DNA Crosslinker 4

DNA crosslinker 2 dihydrochloride (compound 3) has a molecular formula of C15H22Cl2N8O and an exact monoisotopic mass of 400.1294 Da (free base: C15H20N8O, MW 328.37) [1][2]. This distinguishes it from DNA crosslinker 4 dihydrochloride (compound 2), which carries an additional methyl substituent on the pyridazinone ring and has the formula C16H24Cl2N8O with an exact mass of 414.1450 Da (free base MW 342.40) – a mass difference of +14 Da that is readily detectable by LC-MS [1]. Compounds 1, 3, and 4 share the identical molecular formula (C15H22Cl2N8O) and are constitutional isomers distinguishable only by retention time and fragmentation pattern in chromatographic analysis [1][2].

Physicochemical Identity

Direct comparison

Cpd 3: C₁₅H₂₂Cl₂N₈O, free base MW 328.37 Da. Cpd 2: C₁₆H₂₄Cl₂N₈O, MW 342.40 Da (+14 Da). Compounds 1, 3, 4: identical mass.

+14 Da mass shift enables unambiguous LC-MS differentiation from DNA crosslinker 4

Isomers of equal mass require retention time or NMR verification; HRMS data in Supporting Information

Evidence Dimension	Molecular formula, exact mass, and free base molecular weight
Target Compound Data	Compound 3: C15H22Cl2N8O; exact mass (free base) 328.37 Da; dihydrochloride exact mass 400.1294 Da; MW 401.3 g/mol
Comparator Or Baseline	Compound 2 (DNA crosslinker 4): C16H24Cl2N8O; exact mass (free base) 342.40 Da; dihydrochloride exact mass 414.1450 Da; MW 415.3 g/mol. Compounds 1 and 4: same formula as compound 3 (C15H22Cl2N8O).
Quantified Difference	Compound 3 vs compound 2: –14 Da (free base); compound 3 vs compounds 1 and 4: identical mass (requires chromatographic separation for identity confirmation)
Conditions	High-resolution mass spectrometry (HRMS) and NMR spectroscopy as reported in the Supporting Information of the primary reference; LC-MS verification recommended upon receipt

Why This Matters

The +14 Da mass shift between compound 3 and compound 2 provides a simple, unambiguous LC-MS quality control checkpoint to confirm that the correct analogue has been shipped; for compounds 1, 3, and 4 (identical mass), orthogonal verification by retention time or NMR is required.

• [1] Costas-Lago MC, Vila N, Rahman A, Besada P, Rozas I, Brea J, Loza MI, González-Romero E, Terán C. Novel Pyridazin-3(2H)-one-Based Guanidine Derivatives as Potential DNA Minor Groove Binders with Anticancer Activity. ACS Med. Chem. Lett. 2022;13(3):463–469. Experimental procedures and compound characterization in Supporting Information. View Source
• [2] PubChem Compound Summary for CID 163409009, DNA crosslinker 2 dihydrochloride. Computed molecular properties. National Center for Biotechnology Information. Accessed April 2026. View Source

DNA Crosslinker 2 Dihydrochloride: Research Applications

SAR of Guanidinium Regiochemistry

DNA crosslinker 2 (compound 3) is uniquely positioned as the positional isomer with guanidinium at pyridazinone position 4, providing a critical data point in any SAR matrix that systematically varies guanidinium attachment across positions 3 and 4 of the pyridazin-3(2H)-one scaffold. Its ΔTm of 1.2 °C and balanced antiproliferative profile (NCI-H460 35%, A2780 33%, MCF-7 23% at 100 μM) serve as the intermediate reference between compound 1 (position 3, ΔTm 1.4 °C, strongest binder) and compound 4 (ΔTm 1.1 °C, weakest binder), enabling quantitative correlation of regiochemistry with both biophysical and cellular endpoints [1]. Procurement of the complete set of compounds 1–4, with rigorous CAS number verification, is essential for this experimental design.

Multi-Cell-Line Antiproliferative Screening

For researchers conducting multi-cell-line antiproliferative screens where a consistent, moderate inhibitory signal across histologically diverse cancer types is preferred over line-selective potency, compound 3 offers a flat inhibition profile (range: 23–35% across NCI-H460, A2780, and MCF-7 at 100 μM) [1]. This contrasts with compound 2 (DNA crosslinker 4), which shows 1.8-fold selective overactivity in A2780 (59% vs 33% for compound 3) [1]. Compound 3 thus minimizes cell-line-specific bias, making it suitable as a reference MGB probe in multi-line comparative studies where differential sensitivity to bis-guanidinium MGBs is the biological question under investigation.

Negative Control with Monoguanidinium Analogues

The finding that monoguanidinium analogues (compounds 5–14) completely lack DNA binding (ΔTm ~0 °C) while some diaryl monoguanidinium compounds (e.g., compound 9) retain moderate antiproliferative activity (A2780 54% at 100 μM) establishes a powerful experimental framework for dissecting DNA-binding-dependent vs DNA-binding-independent cellular effects [1]. In this design, compound 3 (bis-guanidinium, DNA-binding competent, ΔTm 1.2 °C) serves as the DNA-binding-positive probe, while compound 9 (diaryl monoguanidinium, DNA-binding incompetent, yet antiproliferative) serves as the DNA-binding-negative control matched for diaryl scaffold presence. This paired-comparison approach enables attribution of cellular phenotypes specifically to minor groove engagement. Procurement should include both compound 3 and at least one monoguanidinium analogue.

Molecular Docking Validation for MGBs

Compound 3, with its experimentally determined ΔTm of 1.2 °C and docking G-score > –7.7 kcal/mol against the d(CGCGAATTCGCG)2-pentamidine model (PDB 1D64), provides a validated computational-experimental pair for benchmarking molecular docking workflows targeting the DNA minor groove [1]. Its intermediate binding affinity, neither the strongest (compound 1, ΔTm 1.4 °C) nor the weakest (compound 4, ΔTm 1.1 °C), makes it a well-centered calibration point for scoring function evaluation. The availability of full computational details (DFT optimization at M06-2X/6-31+G(d,p) with SMD water solvation, Autodock Vina docking protocol) in the primary publication's Supporting Information facilitates direct reproduction and method validation [1].

Application

Selection Property

Validation Focus

Guanidinium regiochemistry SAR studies

Positional isomer identity (position 4 attachment)

Regiochemistry-driven DNA binding and antiproliferative endpoint comparison

Multi-cell-line antiproliferative screening

Consistent, non-selective inhibition profile

Cell-model endpoint review across NCI-H460, A2780, MCF-7

DNA-binding-dependent vs independent dissection

Bis-guanidinium DNA-binding competence vs monoguanidinium negative control

Phenotype attribution to minor groove engagement

Molecular docking method validation

Intermediate ΔTm calibration point with published docking workflow

Reproduction of scoring function against experimental ΔTm

• [1] Costas-Lago MC, Vila N, Rahman A, Besada P, Rozas I, Brea J, Loza MI, González-Romero E, Terán C. Novel Pyridazin-3(2H)-one-Based Guanidine Derivatives as Potential DNA Minor Groove Binders with Anticancer Activity. ACS Med. Chem. Lett. 2022;13(3):463–469. View Source